Cas no 6233-19-8 (2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide)

2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide structure
6233-19-8 structure
Product Name:2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
CAS No:6233-19-8
MF:C16H13ClF3NOS
MW:359.793732404709
CID:1637336
PubChem ID:1343168
Update Time:2025-04-21

2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
    • 2-[(2-chlorophenyl)methylsulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
    • 6233-19-8
    • 2-{[(2-Chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
    • DTXSID80361863
    • Inchi: 1S/C16H13ClF3NOS/c17-14-7-2-1-4-11(14)9-23-10-15(22)21-13-6-3-5-12(8-13)16(18,19)20/h1-8H,9-10H2,(H,21,22)
    • InChI Key: DYAOOVVDPDBVHR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CSCC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

  • Exact Mass: 359.03599
  • Monoisotopic Mass: 359.0358474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1
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